4-(Azaniumylmethyl)cyclohexane-1-carboxylate
4-(Azaniumylmethyl)cyclohexane-1-carboxylate
Tranexamic Acid is a synthetic derivative of the amino acid lysine with antifibrinolytic activity. With strong affinity for the five lysine-binding sites of plasminogen, tranexamic acid competitively inhibits the activation of plasminogen to plasmin, resulting in inhibition of fibrinolysis; at higher concentrations, this agent noncompetitively inhibits plasmin. This agent has a longer half-life, is approximately ten times more potent, and is less toxic than aminocaproic acid, which possesses similar mechanisms of action.
Tranexamic acid is a monocarboxylic acid. It has a role as an antifibrinolytic drug and a hematologic agent. It derives from a cyclohexanecarboxylic acid.
Tranexamic acid is an Antifibrinolytic Agent. The physiologic effect of tranexamic acid is by means of Decreased Fibrinolysis.
Tranexamic acid is a monocarboxylic acid. It has a role as an antifibrinolytic drug and a hematologic agent. It derives from a cyclohexanecarboxylic acid.
Tranexamic acid is an Antifibrinolytic Agent. The physiologic effect of tranexamic acid is by means of Decreased Fibrinolysis.
Brand Name:
Vulcanchem
CAS No.:
1197-17-7
VCID:
VC0140767
InChI:
InChI=1S/C8H15NO2/c9-5-6-1-3-7(4-2-6)8(10)11/h6-7H,1-5,9H2,(H,10,11)
SMILES:
C1CC(CCC1C[NH3+])C(=O)[O-]
Molecular Formula:
C8H15NO2
Molecular Weight:
157.21 g/mol
4-(Azaniumylmethyl)cyclohexane-1-carboxylate
CAS No.: 1197-17-7
Reference Standards
VCID: VC0140767
Molecular Formula: C8H15NO2
Molecular Weight: 157.21 g/mol
| CAS No. | 1197-17-7 |
|---|---|
| Product Name | 4-(Azaniumylmethyl)cyclohexane-1-carboxylate |
| Molecular Formula | C8H15NO2 |
| Molecular Weight | 157.21 g/mol |
| IUPAC Name | 4-(azaniumylmethyl)cyclohexane-1-carboxylate |
| Standard InChI | InChI=1S/C8H15NO2/c9-5-6-1-3-7(4-2-6)8(10)11/h6-7H,1-5,9H2,(H,10,11) |
| Standard InChIKey | GYDJEQRTZSCIOI-UHFFFAOYSA-N |
| SMILES | C1CC(CCC1C[NH3+])C(=O)[O-] |
| Canonical SMILES | C1CC(CCC1C[NH3+])C(=O)[O-] |
| Melting Point | 300 °C |
| Description | Tranexamic Acid is a synthetic derivative of the amino acid lysine with antifibrinolytic activity. With strong affinity for the five lysine-binding sites of plasminogen, tranexamic acid competitively inhibits the activation of plasminogen to plasmin, resulting in inhibition of fibrinolysis; at higher concentrations, this agent noncompetitively inhibits plasmin. This agent has a longer half-life, is approximately ten times more potent, and is less toxic than aminocaproic acid, which possesses similar mechanisms of action. Tranexamic acid is a monocarboxylic acid. It has a role as an antifibrinolytic drug and a hematologic agent. It derives from a cyclohexanecarboxylic acid. Tranexamic acid is an Antifibrinolytic Agent. The physiologic effect of tranexamic acid is by means of Decreased Fibrinolysis. |
| Solubility | 167000 mg/L 1.06 M |
| Synonyms | AMCA AMCHA Amchafibrin Anvitoff Cyklokapron Exacyl KABI 2161 Spotof t-AMCHA Tranexamic Acid trans-4-(Aminomethyl)cyclohexanecarboxylic Acid Transamin Ugurol |
| PubChem Compound | 1549136 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume